6-Methyl vs. 6-Chloro in Herbicidal Sulfonylureas
In the seminal structure-activity study of imidazo[2,1-b]thiazole-derived sulfonylurea herbicides, 1-(6-chloroimidazo[2,1-b]thiazol-5-ylsulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea (compound 13) was identified as the most effective derivative, controlling paddy weeds without phytotoxicity to rice and with activity comparable to the commercial herbicide TH-913 [1]. The 6-chloro substituent was essential for this activity profile. The 6-methyl substitution present in the target compound offers a sterically and electronically distinct replacement — the methyl group is electron-donating (+I effect) and smaller (van der Waals radius) than chlorine, which alters both the electrophilicity of the sulfonyl chloride during urea coupling and the conformational preferences of the final sulfonylurea product. This enables exploration of a structurally adjacent but chemically distinct region of SAR space not accessible with the 6-chloro building block [1][2].
| Evidence Dimension | Herbicidal activity of derived sulfonylurea (paddy weed control, pre-emergence) |
|---|---|
| Target Compound Data | Not directly tested; 6-methyl analog predicted to yield distinct sulfonylurea derivatives vs. 6-chloro |
| Comparator Or Baseline | 6-Chloroimidazo[2,1-b]thiazole-derived sulfonylurea (compound 13): activity comparable to TH-913; effective paddy weed control without rice phytotoxicity |
| Quantified Difference | N/A — class-level inference; no direct head-to-head data available |
| Conditions | Pre-emergence herbicidal assay in paddy field conditions (J. Pesticide Sci. 1993) |
Why This Matters
For agrochemical discovery programs exploring sulfonylurea herbicides, the 6-methyl building block provides access to a distinct chemical space relative to the extensively patented 6-chloro series, potentially enabling novel intellectual property and differentiated weed-control spectra.
- [1] Ohta, K.; Itoh, S.; Yamada, J.; Masumoto, K.; Yoshikawa, H.; Ishida, Y. Synthesis of herbicidal sulfonylurea compounds with imidazo[2,1-b]thiazole moiety. J. Pesticide Sci. 1993, 18 (2), 183–189. View Source
- [2] US Patent 20100210850 A1. Process for the preparation of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halide. The patent covers 6-alkyl-substituted variants including 6-methyl. View Source
